Cas no 4237-25-6 (2-tert-butyl-5-ethylphenol)

2-tert-butyl-5-ethylphenol structure

2-tert-butyl-5-ethylphenol structure

Product Name:2-tert-butyl-5-ethylphenol

CAS No:4237-25-6

Molecular Formula:C₁₂H₁₈O

Molecular Weight:178.27072

CID:928041

PubChem ID:77916

2-tert-butyl-5-ethylphenol Properties

Names and Identifiers

- 2-tert-butyl-5-ethylphenol
- Phenol, 2-(1,1-dimethylethyl)-5-ethyl-
- 2-(1,1-Dimethylethyl)-5-ethylphenol
- DTXSID9063374
- MB23800
- 4237-25-6
- 3-Ethyl-6-tert-butylphenol
- 2-tert-butyl-5-ethyl-phenol
- 3-ethyl-6-t-butylphenol
- NS00031167
- SCHEMBL2789181
- EINECS 224-195-9
- +Expand
- InChIKey： NIKKCIWANYCKDL-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H18O/c1-5-9-6-7-10(11(13)8-9)12(2,3)4/h6-8,13H,5H2,1-4H3
- SMILES： CCC1=CC(=C(C=C1)C(C)(C)C)O

Computed Properties

Exact Mass: 178.13584
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 178.135765193g/mol
Heavy Atom Count: 13
Complexity: 157
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23
Boiling Point: 135-138 ºC (20 Torr)
Flash Point: 117.2±7.2 ºC,
Solubility: Very slightly soluble (0.2 g/l) (25 º C),
Density: 0.951±0.06 g/cm3 (20 ºC 760 Torr),

2-tert-butyl-5-ethylphenol Synthesis

Synthetic Circuit 1

620-17-7

620-17-7

123-07-9

123-07-9

115-11-7

115-11-7

4237-25-6

4237-25-6

96-70-8

96-70-8

Reaction Conditions

1.1 Reagents: 3,5-Dimethylphenol , Sulfuric acid ; rt → 60 °C; 8 h, 60 °C; 2 h, 60 °C

Reference

: Extraction and separation of 3,5-xylenol from 3,5-xylenol and m-p-ethyl phenol mixture

, China, , ,

Synthetic Circuit 2

620-17-7

620-17-7

123-07-9

123-07-9

115-11-7

115-11-7

4237-25-6

4237-25-6

96-70-8

96-70-8

Reaction Conditions

1.1 Solvents: N-Methyl-2-pyrrolidone hydrogen sulfate , Sulfamic acid, compd. with 1-methyl-2-pyrrolidinone (1:?) ; 50 °C; < 60 °C

Reference

: Process for separation of 3-ethylphenol and 4-ethylphenol

, China, , ,

2-tert-butyl-5-ethylphenol Raw materials

2-tert-butyl-5-ethylphenol Preparation Products

2-tert-butyl-5-ethylphenol Related Literature

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J. Chem. Soc., 1962, 94-97
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Guojing Wang,Jiecui Liao,Chienhua Chen,Shasha Lv,Chuanqing Shi Phys. Chem. Chem. Phys., 2015,17, 31822-31829
3. ortho-Dichlorobenzene as a pore modifier for PEMFC catalyst electrodes and dense Nafion membranes with one porous surface

N. Nambi Krishnan,Jong Hyun Jang,Hyoung-Juhn Kim,Suk-Woo Nam,Tae-Hoon Lim J. Mater. Chem., 2012,22, 14602-14607
4. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†

Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
5. Atom-economical, catalyst-free hydrosulfonation of densely functionalized alkenes: access to oxindole-containing sulfones†

Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
6. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
7. Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†

Hongchu Du,Sebastian Wohlrab,Margarita Weiß,Stefan Kaskel J. Mater. Chem., 2007,17, 4605-4610
8. Guidelines for the assembly of hydrogen-bonded macrocycles

F. Aparicio,M. J. Mayoral,C. Montoro-García Chem. Commun., 2019,55, 7277-7299
9. Controlling the assembly and spin transport of tetrathiafulvalene carboxylate coated iron oxide nanoparticles†

Zhong-Peng Lv,Tao Wang,Jing-Yuan Ge,Zhong-Zhi Luan,Di Wu,Jing-Lin Zuo,Shouheng Sun J. Mater. Chem. C, 2017,5, 7200-7206
10. Rice husk-derived nano-SiO2 assembled on reduced graphene oxide distributed on conductive flexible polyaniline frameworks towards high-performance lithium-ion batteries

Torranin Chairuangsri,Hiroki Kurata,Ai-shui Yu RSC Adv., 2022,12, 14621-14630

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